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Compound of Interest

Compound Name:
2,5-Dimethoxybenzyl 3-

methylbutanoate

Cat. No.: B1592918 Get Quote

Essential Safety and Handling Guide for 2,5-
Dimethoxybenzyl 3-methylbutanoate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,5-Dimethoxybenzyl 3-
methylbutanoate (CAS No: 876665-00-8). Adherence to these protocols is essential for

ensuring a safe laboratory environment.

Chemical Properties:

Molecular Formula: C₁₄H₂₀O₄[1][2]

Molecular Weight: 252.31 g/mol [2]

Appearance: Light yellow liquid or solid[3][4]

Hazards: Causes skin irritation. May cause respiratory irritation. Harmful to aquatic life.[3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling 2,5-Dimethoxybenzyl 3-methylbutanoate. A risk assessment should be
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conducted for the specific procedures being performed to determine if additional protection is

required.

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 or NIOSH approved

standards.

Protects against potential

splashes and eye irritation.[3]

Hand Protection

Chemical-resistant gloves,

such as nitrile or butyl rubber.

Gloves must be inspected prior

to use.

Prevents skin contact and

irritation.[3][5]

Body Protection
Laboratory coat or a chemical-

resistant apron.

Protects against contamination

of personal clothing.[3][5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or dust/aerosols

may be generated, a NIOSH-

approved air-purifying

respirator with appropriate

cartridges should be used.

Minimizes the inhalation of

airborne particles, vapors, or

mists.[3][5]

Operational Plan for Safe Handling
A systematic approach to handling 2,5-Dimethoxybenzyl 3-methylbutanoate from receipt to

disposal is essential for laboratory safety.

Step-by-Step Handling Protocol:

Preparation and Weighing:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]
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Conduct all manipulations that may generate dust or aerosols, such as weighing, within a

certified chemical fume hood or a ventilated enclosure.[5]

Assemble all necessary equipment and reagents before commencing work.

Experimental Use:

Wear the appropriate PPE as detailed in the table above.

Handle all solutions and materials containing the compound within a chemical fume hood

to avoid inhalation of vapors.

Avoid direct contact with skin, eyes, and clothing.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed when not in use.[3][4]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan
Proper disposal of 2,5-Dimethoxybenzyl 3-methylbutanoate and any contaminated materials

is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

All waste materials, including unused chemicals and contaminated disposable PPE

(gloves, lab coats, etc.), must be collected in a designated, clearly labeled hazardous

waste container.

The container should be sealable and leak-proof.

Waste Disposal:
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Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Follow all local, state, and federal regulations for chemical waste disposal.[3]

Avoid release to the environment.

Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice. Remove and wash contaminated clothing before

reuse.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention.[3]

In Case of Inhalation: Move the person to fresh air and keep them at rest in a position

comfortable for breathing. If respiratory symptoms occur, call a poison center or physician.[3]

In Case of Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek

medical attention if symptoms occur.[3]
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Caption: Safe handling workflow for 2,5-Dimethoxybenzyl 3-methylbutanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1592918?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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